Cas no 39257-97-1 (5-Nitro-6-phenyl-2-pyridone)

• Product Name: 5-Nitro-6-phenyl-2-pyridone
• CAS No: 39257-97-1
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 4907564
• Update Time: 2025-11-01

5-Nitro-6-phenyl-2-pyridone Chemical and Physical Properties

Names and Identifiers

• 5-nitro-6-phenyl-2-pyridone
• 6-Hydroxy-3-nitro-2-phenylpyridine
• 5-Nitro-6-phenyl-2-pyridone

• Inchi： 1S/C11H8N2O3/c14-10-7-6-9(13(15)16)11(12-10)8-4-2-1-3-5-8/h1-7H,(H,12,14)
• InChI Key： OXKVFFKPUXKWRE-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=C(C2C=CC=CC=2)N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 373
• XLogP3: 1.4
• Topological Polar Surface Area: 74.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Nitro-6-phenyl-2-pyridone

5-Nitro-6-phenyl-2-pyridone (CAS No. 39257-97-1): A Comprehensive Guide to Properties and Applications

5-Nitro-6-phenyl-2-pyridone (CAS 39257-97-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitro-substituted pyridone derivative exhibits unique structural features that make it valuable for various applications. With the increasing demand for novel heterocyclic compounds in drug discovery, understanding the properties of 5-Nitro-6-phenyl-2-pyridone becomes crucial for researchers and industry professionals.

The molecular structure of 5-Nitro-6-phenyl-2-pyridone combines a pyridone core with both phenyl and nitro functional groups. This configuration contributes to its distinct chemical behavior and potential biological activities. Recent studies in medicinal chemistry have highlighted the importance of such nitrogen-containing heterocycles, particularly in the development of new therapeutic agents. The compound's molecular weight of 216.18 g/mol and specific physicochemical properties make it suitable for various synthetic applications.

In pharmaceutical research, 5-Nitro-6-phenyl-2-pyridone serves as a valuable building block for drug development. Its structure resembles several biologically active molecules, making it particularly interesting for designing new enzyme inhibitors or receptor modulators. The presence of both electron-withdrawing (nitro) and electron-donating (phenyl) groups creates interesting electronic properties that can be exploited in structure-activity relationship studies. Researchers are particularly interested in how modifications to this core structure might affect bioavailability and target binding affinity.

The synthesis of 5-Nitro-6-phenyl-2-pyridone typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern green chemistry approaches are being explored to optimize its production, reducing environmental impact while maintaining yield and quality. Analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound and verifying its structural integrity.

Beyond pharmaceutical applications, 5-Nitro-6-phenyl-2-pyridone finds use in material science as a potential precursor for functional materials. Its conjugated system and ability to participate in various chemical transformations make it interesting for developing organic semiconductors or photoactive compounds. Researchers are investigating its potential in organic electronics, particularly in the context of developing more sustainable alternatives to traditional materials.

The safety profile of 5-Nitro-6-phenyl-2-pyridone has been studied in laboratory settings, with appropriate handling procedures established for research use. While not classified as hazardous under standard conditions, proper laboratory safety protocols should always be followed when working with this or any chemical compound. Material Safety Data Sheets (MSDS) provide detailed information about handling, storage, and disposal requirements.

Market demand for 5-Nitro-6-phenyl-2-pyridone has shown steady growth, particularly from the pharmaceutical research sector. Suppliers typically offer this compound in various quantities, from milligram-scale for initial research to kilogram quantities for larger-scale applications. Pricing varies depending on purity grade and quantity, with high-purity grades (98%+) commanding premium prices for sensitive applications.

Recent advancements in computational chemistry have enabled more efficient study of compounds like 5-Nitro-6-phenyl-2-pyridone. Molecular modeling and in silico screening techniques allow researchers to predict properties and potential applications before conducting physical experiments. This approach aligns with current trends toward data-driven chemical research and AI-assisted drug discovery methodologies.

Quality control is paramount when working with 5-Nitro-6-phenyl-2-pyridone, especially for pharmaceutical applications. Reputable suppliers provide comprehensive analytical certificates detailing purity, impurities, and other critical parameters. Researchers should verify these specifications and consider conducting their own analyses when the compound is used in sensitive applications.

The future research directions for 5-Nitro-6-phenyl-2-pyridone include exploring its potential in catalysis, as a ligand in metal-organic frameworks, and in the development of novel antimicrobial agents. Its versatility as a chemical building block continues to attract interest from both academic and industrial researchers. As synthetic methodologies advance, we can expect to see new derivatives and applications emerging for this interesting heterocyclic compound.

For researchers considering working with 5-Nitro-6-phenyl-2-pyridone, it's important to review the latest literature and patent filings to understand current applications and avoid duplication of effort. The compound's intellectual property landscape should be carefully considered, especially for commercial applications. Consulting with experts in heterocyclic chemistry can provide valuable insights into optimal handling and application strategies.

Environmental considerations are increasingly important in chemical research, and this applies to 5-Nitro-6-phenyl-2-pyridone as well. Researchers are encouraged to explore green chemistry approaches when working with this compound, including solvent selection, reaction optimization, and waste minimization strategies. Life cycle assessment methods can help evaluate the environmental impact of processes involving this chemical.

In conclusion, 5-Nitro-6-phenyl-2-pyridone (CAS 39257-97-1) represents an important compound in modern chemical research with diverse potential applications. Its unique structural features and chemical properties make it valuable for pharmaceutical development, material science, and other specialized applications. As research continues to uncover new uses for this nitro-substituted pyridone, its importance in scientific and industrial contexts is likely to grow, making it a compound worth watching in coming years.